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Compound of Interest

Compound Name: TIS108
Cat. No.: B15607597
Get Quote
\ J

For researchers, scientists, and professionals in drug development, the responsible
management of chemical reagents is paramount. This guide provides essential safety and
logistical information for the proper disposal of TIS108, a triazole-type strigolactone
biosynthetic inhibitor. Adherence to these procedures is critical for ensuring laboratory safety,
environmental protection, and regulatory compliance.

Immediate Safety and Handling Precautions

A specific Safety Data Sheet (SDS) for TIS108 with detailed disposal procedures is not readily
available in the public domain. Therefore, it is imperative to treat TIS108 as a potentially
hazardous substance and follow stringent safety protocols. Before commencing any disposal
procedures, all personnel must be equipped with the appropriate Personal Protective
Equipment (PPE):

o Gloves: Chemical-resistant gloves are mandatory.
o Eye Protection: Safety goggles or a face shield must be worn.

e Lab Coat: A standard laboratory coat is necessary to prevent skin contact.
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o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator should be used.

In the event of exposure, adhere to standard laboratory first aid procedures and seek
immediate medical attention.

Hazardous Waste Determination

The initial and most critical step in the disposal process is to determine if TIS108 is classified
as hazardous waste under the Resource Conservation and Recovery Act (RCRA) or other local
regulations. As a conservative measure in the absence of specific data, TIS108 waste should
be managed as hazardous chemical waste.

Quantitative Data Summary

Specific quantitative data for TIS108 is not available in the provided search results. The
following table summarizes general characteristics inferred from its use as a research

chemical.
Property Value
Physical State Solid
Solubility Soluble in organic solvents such as acetone
Chemical Class Triazole derivative
Primary Hazard Potential biological and chemical hazards
Recommended Exposure Limit Not established

Step-by-Step Disposal Protocol

The recommended method for the disposal of TIS108 is through a licensed hazardous waste
disposal service. This ensures compliance with all relevant regulations.

e Segregation and Collection: Collect all waste TIS108, including the pure substance,
contaminated labware (e.g., weighing boats, pipette tips), and used PPE, in a dedicated and
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clearly labeled hazardous waste container. The container must be compatible with the
chemical, in good condition, and have a secure, tight-fitting lid.

o Labeling: Properly label the hazardous waste container with the following information:

The words "Hazardous Waste"

[¢]

The full chemical name: "TIS108"

[e]

o

The approximate quantity of waste

[¢]

The date accumulation of waste began

[¢]

Applicable hazard warnings (e.g., "Caution: Research Chemical, Handle as Hazardous")

o Storage of Waste: Store the sealed waste container in a designated hazardous waste
accumulation area. This area should be secure, well-ventilated, and away from incompatible
materials. Follow your institution's guidelines for the maximum amount of time waste can be
stored on-site.

e Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.
Provide them with all necessary information about the waste. The waste will typically be
transported to a permitted treatment, storage, and disposal facility (TSDF) for incineration at
high temperatures.

o Decontamination of Empty Containers: Empty containers that held TIS108 must be triple-
rinsed with a suitable solvent (e.g., ethanol or acetone). The rinsate from this process must
be collected and disposed of as hazardous waste. After triple-rinsing, the container can be
disposed of as non-hazardous laboratory glass or plastic, in accordance with your
institution's procedures.

Under no circumstances should TIS108 or its rinsate be disposed of down the drain.

Experimental Workflow for Disposal
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» To cite this document: BenchChem. [Navigating the Disposal of TIS108: A Guide to Safe and
Compliant Practices]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607597/docs#navigating-the-disposal-of-tis108-a-
guide-to-safe-and-compliant-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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